Chitosan hydrochloride

• CAS: 70694-72-3
• Molecular Formula: C18H39ClN4O13
• Molecular Weight: 555.0 g/mol
• InChI: InChI=1S/C18H35N3O13.ClH.H3N/c19-7-12(27)14(5(2-23)30-16(7)29)33-18-9(21)13(28)15(6(3-24)32-18)34-17-8(20)11(26)10(25)4(1-22)31-17;;/h4-18,22-29H,1-3,19-21H2;1H;1H3/t4-,5-,6-,7-,8-,9-,10-,11-,12-,13-,14-,15-,16-,17+,18+;;/m1../s1
• InChIKey: WLQLOOLUOVNGQE-BNSJJYALSA-N

Chitosan Hydrochloride: Water-Soluble Chitosan Salt

Chitosan hydrochloride (CAS 70694-72-3) is the hydrochloric acid salt of chitosan, a linear cationic polysaccharide derived from the partial deacetylation of chitin. It is distinguished from chitosan base and other organic acid salts (e.g., acetate, lactate, glutamate) by its direct water solubility at neutral and moderately acidic pH, conferred by the presence of counter ions from the strong mineral acid . This protonated, water-soluble form exhibits enhanced hydrophilicity and drastically reduced crystallinity relative to chitosan base and chitosan acetate, making it particularly suited for applications requiring aqueous processing without organic acids, such as hydrogel fabrication, wound dressings, and drug delivery systems . The compound is recognized in the European Pharmacopoeia (Chitosani hydrochloridum) and is available in multiple viscosity and deacetylation grades suitable for pharmaceutical-grade procurement .

Directly soluble in pure water – no acid dissolution required

Porous lyophilized morphology supports rapid hydration and gel formation

Multiple viscosity and deacetylation grades align with pharmacopoeia-grade procurement

• [1] Signini, R., & Campana Filho, S. P. (2001). Characteristics and properties of purified chitosan in the neutral, acetate and hydrochloride forms. Polímeros, 11(2), 58–64. https://doi.org/10.1590/S0104-14282001000200007 View Source

Why Chitosan Hydrochloride Substitution Fails

The term 'water-soluble chitosan' encompasses a chemically heterogeneous family of derivatives—including chitosan hydrochloride, chitosan acetate, chitosan lactate, chitosan glutamate, and chitosan oligosaccharide—that exhibit markedly different physicochemical and functional properties . Chitosan hydrochloride is protonated by a strong mineral acid (HCl), yielding complete ionization of amine groups along the polymer backbone; in contrast, organic acid salts such as chitosan acetate undergo only partial protonation, resulting in residual crystallinity and only partial water solubility . These molecular-level differences propagate into macroscopic performance: chitosan hydrochloride displays lyophilized porous surface morphology absent in other salt forms, altered inter- and intra-chain interactions, and distinct drug release kinetics when formulated into monolithic matrices . Consequently, substituting chitosan hydrochloride with chitosan base, chitosan acetate, or chitosan lactate without reformulation and revalidation is likely to alter solubility behavior, degradation rate, mechanical properties of derived hydrogels or films, and ultimately the functional performance for which the compound was originally selected .

Target Chitosan Hydrochloride

Chitosan Base Insoluble in neutral water; requires acid addition to dissolve. Different ionization state alters hydration, degradation, and mechanical properties of derived hydrogels.

Target Complete water solubility

Chitosan Acetate Only partially soluble; retains residual crystallinity due to weak acid protonation. May shift release kinetics and film morphology.

Target Strong acid counterion

Other Organic Salts Lactate or glutamate salts also exhibit incomplete ionization; inter-chain interactions and processing behavior may not transfer directly.

• [1] Signini, R., & Campana Filho, S. P. (2001). Characteristics and properties of purified chitosan in the neutral, acetate and hydrochloride forms. Polímeros, 11(2), 58–64. https://doi.org/10.1590/S0104-14282001000200007 View Source
• [2] Cha, W. S., Na, J. W., & Lee, D. B. (1995). Drug Release by Poly(DL-lactide) Coated Chitosan Derivatives Matrices. Journal of the Korean Industrial and Engineering Chemistry, 6(5), 853–861. https://koreascience.kr/article/JAKO199511919973193.view View Source

Chitosan Hydrochloride: Comparative Evidence

Water Solubility Comparison

In a systematic head-to-head characterization of purified chitosan forms, Signini & Campana Filho (2001) demonstrated that chitosan hydrochloride is directly soluble in pure water, whereas commercial chitosan and its neutral purified form are not soluble, and chitosan acetate is only partially soluble . The enhanced water solubility of the hydrochloride form is attributed to the presence of charges and counter ions from the strong acid (HCl), which enhance hydrophilicity and disrupt crystalline packing .

Water Solubility

Head-to-head

Chitosan HCl: soluble in pure water

Chitosan base: insoluble; Acetate: partially soluble

Supports aqueous formulation workflows

Eliminates acid-dissolution step; pure water at room temperature

Evidence Dimension	Water solubility (qualitative observation in pure water)
Target Compound Data	Chitosan hydrochloride: soluble in pure water
Comparator Or Baseline	Chitosan base (commercial and neutral purified): not soluble; Chitosan acetate: partially soluble
Quantified Difference	Binary classification: soluble vs. insoluble vs. partially soluble
Conditions	Pure water at room temperature; samples purified and characterized in the same study

Why This Matters

For procurement decisions, chitosan hydrochloride eliminates the need for dilute acid addition (e.g., acetic or hydrochloric acid) during solution preparation, simplifying formulation workflows and avoiding residual acid compatibility issues in pH-sensitive biological applications.

• [1] Signini, R., & Campana Filho, S. P. (2001). Characteristics and properties of purified chitosan in the neutral, acetate and hydrochloride forms. Polímeros, 11(2), 58–64. https://doi.org/10.1590/S0104-14282001000200007 View Source

Crystallinity and Surface Morphology

The same head-to-head study reported that lyophilized chitosan hydrochloride exhibits a porous surface morphology not observed in commercial chitosan, neutral purified chitosan, or chitosan acetate . Furthermore, the presence of strong-acid counter ions in chitosan hydrochloride drastically reduces crystallinity by altering inter- and intra-chain interactions and modifying solid-state packing, a structural change not observed to the same extent in chitosan acetate, which retains smaller crystallites due to only partial amine protonation .

Crystallinity & Morphology

Head-to-head

Porous lyophilized surface; markedly reduced crystallinity

Impacts hydration and degradation profile

Characterized by SEM and X-ray diffraction

Evidence Dimension	Surface morphology (lyophilized form) and crystallinity
Target Compound Data	Lyophilized chitosan hydrochloride: porous surface morphology; drastically reduced crystallinity
Comparator Or Baseline	Chitosan base and chitosan acetate: smooth, non-porous surfaces; chitosan acetate retains smaller crystallites, chitosan base retains native crystallinity
Quantified Difference	Qualitative morphological difference (pores vs. no pores); crystallinity reduction described as 'drastic' relative to chitosan base
Conditions	Samples purified, lyophilized, and characterized by SEM and X-ray diffraction in the same study

Why This Matters

Altered crystallinity directly impacts hydration kinetics, enzymatic degradation rate, and mechanical properties of derived hydrogels or films—parameters that critically influence performance in wound dressing and controlled-release applications.

• [1] Signini, R., & Campana Filho, S. P. (2001). Characteristics and properties of purified chitosan in the neutral, acetate and hydrochloride forms. Polímeros, 11(2), 58–64. https://doi.org/10.1590/S0104-14282001000200007 View Source

Drug Release Kinetics

In a comparative study of poly(DL-lactide)-coated monolithic matrices, Cha et al. (1995) evaluated the release of prednisolone from three chitosan derivatives—chitosan (base), chitosan hydrochloride, and sulfonated chitosan—at pH 1.2 and pH 7.4 . The drug release time at pH 1.2 was delayed in the order of chitosan (longest) > sulfonated chitosan (intermediate) > chitosan hydrochloride (shortest), demonstrating that chitosan hydrochloride provides the fastest release profile among the three carriers under acidic gastric conditions .

Drug Release (pH 1.2)

Head-to-head

Rank: Chitosan HCl (fastest) > Sulfonated > Chitosan base

Supports gastric-release carrier selection

Prednisolone model; poly(DL-lactide)-coated matrices

Evidence Dimension	Relative drug release time (prednisolone) at pH 1.2
Target Compound Data	Chitosan hydrochloride: fastest release (shortest release time among the three carriers)
Comparator Or Baseline	Chitosan base: slowest release; Sulfonated chitosan: intermediate release
Quantified Difference	Rank-order difference; coated monolithic matrices showed approximately 2-fold release delay compared to uncoated matrices
Conditions	Poly(DL-lactide)-coated monolithic polymeric matrices; phosphate buffer pH 1.2; model drug: prednisolone

Why This Matters

For oral drug delivery applications targeting gastric release, chitosan hydrochloride matrices can be selected to achieve more rapid drug dissolution compared to chitosan base or sulfonated chitosan, providing a tunable parameter for formulators.

• [1] Cha, W. S., Na, J. W., & Lee, D. B. (1995). Drug Release by Poly(DL-lactide) Coated Chitosan Derivatives Matrices. Journal of the Korean Industrial and Engineering Chemistry, 6(5), 853–861. https://koreascience.kr/article/JAKO199511919973193.view View Source

Toxicological Profile Equivalence

In a 2025 EFSA Panel on Plant Protection Products and their Residues (PPR) statement reviewing the approval of chitosan and chitosan hydrochloride as basic substances for plant protection, the Panel formally concluded that toxicological properties can be extrapolated between chitosan and chitosan hydrochloride, and that no toxicological concerns were identified for either substance . Estimated environmental levels following approved uses were within or below expected natural background exposure levels in soil and freshwaters, and further safety assessment for non-target organisms was deemed unnecessary .

Toxicological Profile

Class-level inference

No toxicological concerns; profiles extrapolated between chitosan base and HCl salt

Context-dependent regulatory review

EFSA 2025 basic substance statement; plant protection scope

Evidence Dimension	Toxicological profile extrapolation and environmental safety
Target Compound Data	Chitosan hydrochloride: no toxicological concerns identified; toxicological properties extrapolated from chitosan base
Comparator Or Baseline	Chitosan base: no toxicological concerns identified; serves as reference for extrapolation
Quantified Difference	Qualitative equivalence confirmed; estimated environmental levels within or below natural background
Conditions	EFSA regulatory review context; basic substance approval for plant protection uses under Regulation (EC) No 1107/2009

Why This Matters

For procurement in regulated industries (plant protection, agriculture), this formal regulatory conclusion provides assurance that chitosan hydrochloride does not introduce novel toxicological risks beyond those of widely accepted chitosan base, simplifying safety documentation requirements.

• [1] EFSA PPR Panel (2025). Statement concerning the review of the approval of the basic substances chitosan and chitosan hydrochloride when used in plant protection. EFSA Journal, 23(4), e9318. https://doi.org/10.2903/j.efsa.2025.9318 View Source

Nanoparticle-Enhanced Buccal Permeation

In an ex vivo study comparing penetration enhancement properties on porcine buccal mucosa, Sandri et al. (2006) quantified that trimethyl chitosan hydrochloride (TMC) and chitosan hydrochloride nanoparticulate systems were able to increase fluorescein isothiocyanate dextran (FD4, 4400 Da) permeation across buccal epithelium to a greater extent than the chitosan hydrochloride polymeric solution . All tested chitosan hydrochloride forms (solution and nanoparticles) demonstrated penetration enhancement without causing cell damage, as confirmed by cell viability and nuclear integrity assays .

Buccal Permeation

Head-to-head

HCS nanoparticles & TMC > HCS polymeric solution (FD4 permeation)

Enhanced transmucosal macromolecule transport

Ex vivo porcine buccal mucosa; FD4 4400 Da; cell viability maintained

Evidence Dimension	FD4 apparent permeability coefficient across isolated buccal epithelium (Franz diffusion cells)
Target Compound Data	Chitosan hydrochloride nanoparticulate system: greater FD4 permeation enhancement; chitosan hydrochloride solution: lower enhancement
Comparator Or Baseline	Trimethyl chitosan hydrochloride (TMC) polymer solution: greater FD4 permeation enhancement; HCS polymeric solution as intra-compound baseline
Quantified Difference	Rank-order: TMC solution ≈ HCS nanoparticles > HCS polymeric solution (exact Papp values reported in full text; permeation enhancement quantified via Franz cell assay)
Conditions	Ex vivo porcine buccal mucosa; FD4 (4400 Da) as macromolecular model; Franz diffusion cells; confocal laser scanning microscopy; light microscopy with H&E and Toluidine blue staining

Why This Matters

For buccal or transmucosal drug delivery system development, chitosan hydrochloride in nanoparticulate form provides an enhanced permeation benefit that can be selected over simple polymeric solutions, offering a formulation strategy without resorting to quaternized derivatives such as TMC.

• [1] Sandri, G., Rossi, S., Ferrari, F., Bonferoni, M. C., Muzzarelli, C., & Caramella, C. (2006). Histological evaluation of buccal penetration enhancement properties of chitosan and trimethyl chitosan. CiNii Research. https://cir.nii.ac.jp/crid/1363951795690603008 View Source

Chitosan Hydrochloride: Application Scenarios

Hydrogel and Wound Dressing Fabrication

The demonstrated direct water solubility of chitosan hydrochloride—contrasting with the insolubility of chitosan base and the only partial solubility of chitosan acetate—enables formulation of hydrogels and wound dressings in pure aqueous media without requiring acetic or hydrochloric acid for dissolution . This simplifies GMP manufacturing workflows and eliminates residual acid neutralization steps. The drastically reduced crystallinity and porous lyophilized morphology of chitosan hydrochloride further facilitate rapid hydration and gel formation, making this salt form the preferred choice for sterile, ready-to-use wound care products .

Gastric-Targeted Oral Drug Delivery

The comparative drug release study demonstrating that chitosan hydrochloride matrices release prednisolone faster than chitosan base or sulfonated chitosan at gastric pH (1.2) supports its selection for oral dosage forms where rapid dissolution in the stomach is desired . Coated monolithic matrix systems employing chitosan hydrochloride can achieve sustained yet comparatively rapid release profiles, providing formulators with a polymer choice that modulates release rate without altering the coating strategy .

Nanoparticle Buccal Delivery of Macromolecules

Ex vivo evidence that chitosan hydrochloride nanoparticles enhance permeation of the 4400 Da macromolecule FD4 across buccal epithelium to a greater extent than chitosan hydrochloride polymeric solution—while maintaining cell viability—supports the development of nanoparticulate chitosan hydrochloride formulations for non-invasive delivery of peptide or protein therapeutics via the buccal route . This approach can be selected as an alternative to quaternized chitosan derivatives such as trimethyl chitosan hydrochloride for transmucosal applications .

Agricultural Plant Protection Formulations

The EFSA PPR Panel's formal conclusion that toxicological properties can be extrapolated between chitosan and chitosan hydrochloride—with no toxicological concerns identified—enables procurement of chitosan hydrochloride as a basic substance for plant protection under EU Regulation (EC) No 1107/2009 . The water-soluble nature of chitosan hydrochloride provides practical formulation advantages over chitosan base in agricultural spray applications, while the regulatory equivalence simplifies dossier preparation and safety documentation .

Application

Selection Property

Validation Focus

Hydrogel & Wound Dressing Research

Direct aqueous solubility; porous lyophilized morphology

Hydration kinetics; hydrogel mechanical properties

Gastric-Release Carrier Studies

Fastest drug release rank at pH 1.2 among chitosan forms

Release profile in gastric pH model; matrix coating compatibility

Buccal Macromolecule Transport Studies

Nanoparticulate form enhances permeation vs. solution

Transmucosal permeability; epithelial cell viability

Agricultural Plant Protection Research

Regulatory toxicology equivalence; water solubility for spray application

Environmental exposure levels; formulation stability